Cas no 2228989-74-8 (5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide)

• Product Name: 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide
• CAS No: 2228989-74-8
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6499630
• PubChem ID: 165856832
• Update Time: 2025-08-05

5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide
• [5-(2-methylcyclopropyl)furan-2-yl]methanesulfonamide
• EN300-2005234
• 2228989-74-8

• Inchi： 1S/C9H13NO3S/c1-6-4-8(6)9-3-2-7(13-9)5-14(10,11)12/h2-3,6,8H,4-5H2,1H3,(H2,10,11,12)
• InChI Key： HNOQMCOOVCVTMZ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(C2CC2C)O1)(N)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.7Ų

Additional information on 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide

5-(2-Methylcyclopropyl)furan-2-ylmethanesulfonamide: A Comprehensive Overview

The compound 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide (CAS No. 2228989-74-8) is a highly specialized chemical entity with significant potential in the fields of pharmacology and organic synthesis. This molecule is characterized by its unique structure, which combines a furan ring, a cyclopropane moiety, and a sulfonamide group. The furan ring, a five-membered aromatic heterocycle, serves as the central framework of the molecule, while the cyclopropane group introduces strain and reactivity, making it an interesting target for further chemical modifications. The sulfonamide group, on the other hand, is known for its versatility in medicinal chemistry applications.

Recent studies have highlighted the importance of 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide in drug discovery. Researchers have explored its potential as a kinase inhibitor, leveraging the sulfonamide group's ability to interact with protein targets. In particular, this compound has shown promise in inhibiting key enzymes involved in cellular signaling pathways, making it a valuable lead compound for developing novel therapeutic agents. The integration of the cyclopropane group into the structure has been shown to enhance both the stability and bioavailability of the molecule, which are critical factors in drug development.

From a synthetic perspective, the construction of 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide involves a series of intricate reactions. The synthesis begins with the preparation of the furan derivative, followed by the introduction of the cyclopropane ring through a palladium-catalyzed coupling reaction. The final step involves the attachment of the sulfonamide group using standard nucleophilic substitution techniques. This multi-step synthesis underscores the complexity and precision required to construct such specialized molecules.

One of the most exciting developments involving this compound is its application in targeted therapy. By modifying the substituents on the furan ring and adjusting the cyclopropane structure, researchers have been able to fine-tune its pharmacokinetic properties. For instance, recent studies have demonstrated that altering the position of substituents on the furan ring can significantly affect both solubility and metabolic stability. These findings suggest that 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide could serve as a platform for generating a library of related compounds with diverse biological activities.

In addition to its pharmacological applications, this compound has also been utilized in academic research to study molecular recognition and binding interactions. By incorporating various functional groups into its structure, scientists have been able to investigate how these modifications influence molecular interactions at both atomic and macroscopic levels. Such studies are crucial for advancing our understanding of drug-receptor interactions and for designing more effective therapeutic agents.

Looking ahead, 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide holds immense potential for further exploration in medicinal chemistry. Its unique combination of structural features makes it an ideal candidate for investigating novel therapeutic targets and mechanisms. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings.

In conclusion, 5-(2-methylcyclopropyl)furan-2-ylmethanesulfonamide (CAS No. 2228989-74-8) is a remarkable chemical entity with significant implications for drug discovery and organic synthesis. Its intricate structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in future research endeavors.